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Compound of Interest

Compound Name: Arbekacin

Cat. No.: B1665167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbekacin is a semisynthetic aminoglycoside antibiotic effective against a wide range of
bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Ensuring the
stability of Arbekacin in solution is critical for maintaining its therapeutic efficacy and safety.
This document provides a detailed protocol for conducting stability testing of Arbekacin in
solution, adhering to the principles outlined in the International Council for Harmonisation (ICH)
guidelines.[3][4][5] The protocol covers forced degradation studies to identify potential
degradation products and establish a stability-indicating analytical method, as well as a
systematic approach to long-term and accelerated stability testing.

Chemical Properties of Arbekacin
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Value

Chemical Name

(2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-4-
[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-
ylJoxy-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-
dihydroxy-6-(hydroxymethyl)oxan-2-ylJoxy-3-
hydroxycyclohexyl]-2-hydroxybutanamide

Molecular Formula C22H44N6010

Molecular Weight 552.62 g/mol

Appearance White to yellowish-white powder

Solubility Freely soluble in water, practically insoluble in

methanol and ethanol

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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